Cas no 1807190-61-9 (3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid)
3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid
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- Inchi: 1S/C11H7ClF3NO2/c12-4-8-7(5-16)2-1-6(3-9(17)18)10(8)11(13,14)15/h1-2H,3-4H2,(H,17,18)
- InChI Key: CNDBPMSDQVWUEZ-UHFFFAOYSA-N
- SMILES: ClCC1=C(C#N)C=CC(CC(=O)O)=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 363
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1
3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011801-1g |
3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid |
1807190-61-9 | 97% | 1g |
1,490.00 USD | 2021-06-25 |
3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid Related Literature
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid
Comprehensive Overview of 3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid (CAS No. 1807190-61-9)
3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid (CAS No. 1807190-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenylacetic acid backbone with functional groups such as chloromethyl, cyano, and trifluoromethyl, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to undergo diverse chemical transformations.
One of the key reasons for the growing interest in 3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid is its relevance in drug discovery. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this molecule a valuable building block for medicinal chemistry. Recent studies have explored its use in developing inhibitors for enzymes involved in inflammatory pathways, aligning with the current focus on targeted therapies for chronic diseases. Additionally, the cyano group offers opportunities for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.
From an agrochemical perspective, 3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid has shown promise in the synthesis of novel pesticides and herbicides. The chloromethyl moiety provides a reactive site for coupling with other functional groups, facilitating the design of molecules with tailored properties. This aligns with the industry's push toward environmentally friendly and highly specific agrochemicals, addressing concerns about pesticide resistance and ecological impact. Companies are increasingly searching for intermediates like this to develop next-generation crop protection agents.
The compound's physicochemical properties, such as solubility and stability, are critical for its practical applications. Analytical techniques like HPLC and NMR have been employed to characterize 3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid, ensuring its purity and consistency in industrial processes. Researchers are also investigating its potential in material science, particularly in the design of advanced polymers and coatings. The trifluoromethyl group's hydrophobic nature makes it attractive for creating materials with enhanced durability and resistance to environmental stressors.
In the context of sustainability, the synthesis of 3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid has been optimized to minimize waste and energy consumption. Green chemistry principles, such as catalytic reactions and solvent-free conditions, are being explored to improve the efficiency of its production. This resonates with the broader trend toward sustainable manufacturing in the chemical industry, where reducing carbon footprints and hazardous byproducts is a top priority. Companies are actively seeking ways to integrate such intermediates into eco-friendly supply chains.
As the demand for specialized chemicals grows, 3-Chloromethyl-4-cyano-2-(trifluoromethyl)phenylacetic acid (CAS No. 1807190-61-9) is poised to play a pivotal role in multiple industries. Its versatility as a synthetic intermediate, combined with the unique properties imparted by its functional groups, makes it a subject of ongoing research and development. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry.
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